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Compound of Interest

Compound Name: 2,4-Dimethylhexane

Cat. No.: B165551

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of the meso
compound (2R,4S)-2,4-dimethylhexane. It covers its stereochemistry, physicochemical
properties, spectral characteristics, and toxicological profile, alongside relevant experimental
considerations. This document is intended to be a valuable resource for professionals in
research and drug development who may encounter or be interested in this specific branched
alkane.

Stereochemistry and Structural Elucidation

(2R,4S)-2,4-Dimethylhexane is an achiral meso compound possessing two stereocenters at
the C2 and C4 positions.[1] The defining feature of this stereoisomer is an internal plane of
symmetry, which renders the molecule superimposable on its mirror image and, consequently,
optically inactive. This symmetry distinguishes it from its chiral diastereomers, the enantiomeric
pair (2R,4R)- and (2S,4S)-2,4-dimethylhexane.

The stereochemical relationships of the 2,4-dimethylhexane isomers can be visualized as
follows:
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Figure 1: Stereochemical relationships of 2,4-dimethylhexane isomers.

A key technique for distinguishing (2R,4S)-2,4-dimethylhexane from its chiral counterparts is
13C NMR spectroscopy. Due to its internal symmetry, the meso isomer exhibits a reduced
number of unique carbon signals. Specifically, it will show four distinct signals corresponding to
the equivalent C1/C6, C7/C8, C2/C4, and C3/C5 carbons. In contrast, the chiral enantiomers,
lacking this symmetry, will display six unique carbon signals.[1]

Physicochemical Properties

While specific experimental data for the pure (2R,4S)-2,4-dimethylhexane isomer is not
readily available in the literature, the properties of the isomeric mixture of 2,4-dimethylhexane
(CAS No. 589-43-5) provide a close approximation.

Property Value Reference(s)
Molecular Formula CsHis [1]

Molecular Weight 114.23 g/mol [1]

Boiling Point 108-109 °C

Density 0.701 g/mL at 25 °C

Refractive Index (n2°/D) 1.395

Vapor Pressure 48 mmHg at 34 °C

Flash Point 22 °C (closed cup)
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Spectroscopic Data

Spectroscopic data for the general 2,4-dimethylhexane molecule is available through various
databases. As previously mentioned, 13C NMR is particularly useful for identifying the meso
isomer.

e 13C NMR: The meso isomer, (2R,4S)-2,4-dimethylhexane, is expected to show four distinct
carbon signals due to its molecular symmetry.[1] The chiral enantiomers would each show
six signals.[1]

e 1H NMR: While the *H NMR spectrum of the isomeric mixture is complex, specific peak
assignments are available in spectral databases.

e Mass Spectrometry (MS): Mass spectra for 2,4-dimethylhexane are available, providing
fragmentation patterns useful for its identification.[2]

« Infrared (IR) Spectroscopy: IR spectra show characteristic C-H stretching and bending
vibrations for alkanes.[2]

Experimental Protocols
Synthesis

A stereoselective synthesis specifically for (2R,4S)-2,4-dimethylhexane is not well-
documented in readily accessible literature. The industrial production of branched alkanes like
2,4-dimethylhexane typically involves the catalytic isomerization of linear alkanes, such as n-
octane.[1] This process, however, yields a mixture of various octane isomers, including the
different stereoisomers of 2,4-dimethylhexane.
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Figure 2: General workflow for obtaining 2,4-dimethylhexane isomers.

Separation of Stereoisomers
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The separation of the stereocisomers of 2,4-dimethylhexane can be achieved using chiral gas
chromatography. This technique utilizes a chiral stationary phase that interacts differently with
each stereoisomer, leading to their separation based on retention time.

General Protocol for Chiral Gas Chromatography (GC) Separation:

While a specific, optimized protocol for 2,4-dimethylhexane is not detailed, a general method
can be adapted from the separation of similar chiral hydrocarbons.

 Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a
chiral capillary column (e.g., a cyclodextrin-based stationary phase) is required.

o Sample Preparation: A dilute solution of the 2,4-dimethylhexane isomeric mixture is
prepared in a suitable solvent like hexane.

e GC Conditions:
o Injector and Detector Temperature: Typically set around 200-250 °C.

o Oven Temperature Program: An initial low temperature (e.g., 40-60 °C) is held for a few
minutes, followed by a slow temperature ramp (e.g., 1-2 °C/min) to a final temperature that
allows for the elution of all isomers. The exact parameters would require optimization.

o Carrier Gas: High-purity helium or hydrogen is used at a flow rate recommended for the
specific column.

« Injection and Data Acquisition: A small volume of the sample is injected, and the
chromatogram is recorded. The different stereocisomers will elute at distinct retention times,
allowing for their identification and quantification.

Biological Activity and Toxicological Profile
Biological Activity

There is no specific information available on the pharmacological or biological activity of
(2R,4S)-2,4-dimethylhexane. As a simple branched alkane, it is not expected to have
significant specific biological activity in the context of drug development.
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Toxicology

The toxicological profile of 2,4-dimethylhexane is consistent with that of other short-chain
branched alkanes.

o General Toxicity: Petroleum distillates, which include branched alkanes, are central nervous
system depressants.[3]

e Hazards: 2,4-Dimethylhexane is classified as a highly flammable liquid and vapor. It is
considered an irritant and may cause drowsiness or dizziness upon inhalation.[4][5]

» Aspiration Hazard: A significant risk associated with liquid alkanes is aspiration into the
lungs, which can cause severe pulmonary damage.[3][4]

o Carcinogenicity: There is no indication that 2,4-dimethylhexane is carcinogenic to humans.

[3]

Conclusion

(2R,4S)-2,4-Dimethylhexane is a well-defined meso compound whose primary distinguishing
characteristic is its molecular symmetry, which simplifies its 13C NMR spectrum compared to its
chiral diastereomers. While it lacks notable specific biological activity, an understanding of its
physical properties and toxicological profile is important for its safe handling in a laboratory or
industrial setting. The synthesis of the pure meso isomer requires a separation step, typically
chiral gas chromatography, from the isomeric mixture produced by conventional methods.
Further research into stereoselective synthetic routes could provide more direct access to this
and other specific alkane stereocisomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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